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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B105966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide summarizes the publicly available technical information for the

chemical compound associated with CAS number 12223-16-4. It is important to note that this

compound, identified as Disperse Brown 4, is primarily an industrial dye. The available data is

largely limited to its chemical properties and manufacturing process. There is a significant lack

of peer-reviewed research into its biological activity, mechanism of action in a biological

context, or its potential applications in drug development. Therefore, the scope of this guide is

constrained by the limited information in the public domain.

Chemical Identification and Properties
Disperse Brown 4 is a synthetic dye belonging to the disperse class, which are typically used

for dyeing polyester and other synthetic fibers.[1][2] The fundamental chemical and physical

properties are summarized in the table below.
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Property Value Source

CAS Number 12223-16-4 [3][4]

Alternate CAS Number 17464-91-4 [5]

Chemical Name

Ethanol, 2,2'-((4-((2-bromo-6-

chloro-4-nitrophenyl)azo)-3-

chlorophenyl)imino)bis-

[6]

Synonyms Disperse Brown 4 [3][4]

Molecular Formula C₁₆H₁₅BrCl₂N₄O₄ [4][5]

Molecular Weight 478.12 g/mol [4][5]

Appearance
Red-light orange to dark red-

light brown powder
[3]

LogP 5.30 [4]

Hydrogen Bond Donor Count 2 [7]

Hydrogen Bond Acceptor

Count
7 [7]

Synthesis
The synthesis of Disperse Brown 4 involves a diazo coupling reaction. The general

methodology is described as the diazotization of 2-Bromo-6-chloro-4-nitrobenzenamine, which

is then coupled with N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine.[3]

Note: The following is a generalized protocol based on the available literature. Specific reaction

conditions such as temperature, solvent, and purification methods are not detailed in the

publicly accessible sources.

Materials:

2-Bromo-6-chloro-4-nitrobenzenamine (Diazo component)

N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine (Coupling component)
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Sodium nitrite

Hydrochloric acid

Appropriate solvent system

Procedure:

Diazotization: 2-Bromo-6-chloro-4-nitrobenzenamine is dissolved in an acidic solution (e.g.,

hydrochloric acid). The solution is cooled, and an aqueous solution of sodium nitrite is added

dropwise to form the diazonium salt.

Coupling: The diazonium salt solution is then slowly added to a cooled solution of the

coupling component, N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine.

Precipitation and Filtration: The resulting Disperse Brown 4 dye precipitates out of the

solution. The solid product is collected by filtration.

Washing and Drying: The crude product is washed to remove impurities and then dried to

yield the final dye.

Synthesis Workflow for Disperse Brown 4

2-Bromo-6-chloro-4-nitrobenzenamine

Diazotization
(NaNO2, HCl) N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine

Coupling Reaction

Disperse Brown 4
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Click to download full resolution via product page

A simplified workflow for the synthesis of Disperse Brown 4.

Applications
The primary application of Disperse Brown 4 is as a colorant in the textile and printing

industries.[1] Its mechanism of action in this context involves the diffusion of the dye molecules

into the fibers of synthetic fabrics under high temperature and pressure, where it becomes

physically trapped.[2]

Biological Activity and Drug Development Potential
There is no significant information available in the scientific literature regarding the biological

activity of Disperse Brown 4. No studies on its mechanism of action in biological systems,

signaling pathway interactions, or potential therapeutic effects have been found. As such, its

utility for drug development professionals is currently undetermined.

Safety Information
Safety data for Disperse Brown 4 is not readily available in comprehensive safety data sheets

(SDS). As with any chemical, it should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated area.

Conclusion
Disperse Brown 4 (CAS No. 12223-16-4) is a synthetic dye with well-defined chemical

properties and a described manufacturing process. However, for the audience of researchers,

scientists, and drug development professionals, there is a notable absence of data on its

biological effects. Further research would be required to ascertain if this molecule has any

properties that would make it of interest for biological or pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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